Cas no 25006-60-4 (Acetic acid,2,2-dichloro-, 1-methylethyl ester)
25006-60-4 structure
Product Name:Acetic acid,2,2-dichloro-, 1-methylethyl ester
CAS No:25006-60-4
MF:C5H8Cl2O2
MW:171.021820068359
CID:268305
PubChem ID:90683
Update Time:2025-04-19
Acetic acid,2,2-dichloro-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2-dichloro-, 1-methylethyl ester
- Isopropyl dichloroacetate
- propan-2-yl 2,2-dichloroacetate
- propan-2-yl 2, 2-dichloroacetate
- Acetic acid, dichloro-, 1-methylethyl ester
- 25006-60-4
- DTXSID10179711
- MFCD17013424
- isopropyl 2,2-dichloroacetate
- L9JFS96QE3
- dichloro-acetic acid isopropyl ester
- Acetic acid, 2,2-dichloro-, 1-methylethyl ester
- EINECS 246-561-7
- SCHEMBL3678091
- 1-Methylethyl 2,2-dichloroacetate
- NS00027786
-
- Inchi: 1S/C5H8Cl2O2/c1-3(2)9-5(8)4(6)7/h3-4H,1-2H3
- InChI Key: JBTISLVNJCYZCH-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC(C)C)Cl
Computed Properties
- Exact Mass: 169.99024
- Monoisotopic Mass: 169.990135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.3
Experimental Properties
- Density: 1.2053
- Boiling Point: 242.14°C (rough estimate)
- Flash Point: 60.1°C
- Refractive Index: 1.4328 (estimate)
- PSA: 26.3
Acetic acid,2,2-dichloro-, 1-methylethyl ester Related Literature
-
1. Highlight synthesesNadale K. Downer-Riley,Yvette A. Jackson Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2012 108 147
-
Zhuang Chen,Mallesham Pitchakuntla,Yanxing Jia Nat. Prod. Rep. 2019 36 666
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